3,4-Dihydro-2H-pyran-3-carbonyl chloride

• CAS No.: 155268-09-0
• Molecular Formula: C6H7ClO2
• Molecular Weight: 146.57 g/mol
• IUPAC Name: 3,4-dihydro-2H-pyran-3-carbonyl chloride
• InChI: InChI=1S/C6H7ClO2/c7-6(8)5-2-1-3-9-4-5/h1,3,5H,2,4H2
• InChI Key: ZNCGADNVOACUMM-UHFFFAOYSA-N
• SMILES: C1C=COCC1C(=O)Cl
• Synonyms: 2H-Pyran-3-carbonyl chloride, 3,4-dihydro- (9CI)

Description

3,4-Dihydro-2H-pyran-3-carbonyl chloride, also known as this compound, is a useful research compound. Its molecular formula is C6H7ClO2 and its molecular weight is 146.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

125 g (1.25 mmol) of phosgene gas were introduced over the course of 2.5 hours at 45°-50° C. into a solution of 84 g (1 mol) of 5,6-dihydro-4H-pyran in 50 g of toluene. The mixture was subsequently stirred at 60° C. for a further 5 hours. Work-up was carried out as described in Example 1. Vacuum distillation at 76° C./1 mbar gave 103.9 g (80%) of valuable product.